Cas no 229-80-1 (3H-Naphtho[2,1-b]pyran)
![3H-Naphtho[2,1-b]pyran structure](https://ossimg.kuujia.com/scimg/500/229-80-1x500.png)
3H-Naphtho[2,1-b]pyran structure
Product Name:3H-Naphtho[2,1-b]pyran
CAS No:229-80-1
MF:C13H10O
MW:182.217903614044
CID:1412651
PubChem ID:12328977
Update Time:2025-04-20
3H-Naphtho[2,1-b]pyran Chemical and Physical Properties
Names and Identifiers
-
- 3H-Naphtho[2,1-b]pyran
- 3H-benzo[f]chromene
- Naphthopyran
- DTXSID80490182
- SCHEMBL87841
- VCMLCMCXCRBSQO-UHFFFAOYSA-N
- 229-80-1
-
- Inchi： 1S/C13H10O/c1-2-5-11-10(4-1)7-8-13-12(11)6-3-9-14-13/h1-8H,9H2
- InChI Key： VCMLCMCXCRBSQO-UHFFFAOYSA-N
- SMILES： O1CC=CC2C1=CC=C1C=CC=CC=21
Computed Properties
- Exact Mass: 182.0732
- Monoisotopic Mass: 182.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
3H-Naphtho[2,1-b]pyran Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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